2-anilino-N-(3,5-dimethylphenyl)-2-phenylacetamide

• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-anilino-N-(3,5-dimethylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C22H22N2O/c1-16-13-17(2)15-20(14-16)24-22(25)21(18-9-5-3-6-10-18)23-19-11-7-4-8-12-19/h3-15,21,23H,1-2H3,(H,24,25)
• InChI Key: LLDVHTHYXJXWQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(C2=CC=CC=C2)NC3=CC=CC=C3)C

Description

2-anilino-N-(3,5-dimethylphenyl)-2-phenylacetamide is an amino acid amide.

Scientific Research Applications

1. Medicinal Chemistry Applications

• Anticonvulsant Activity: Certain derivatives of N-phenylacetamide, including structures similar to 2-anilino-N-(3,5-dimethylphenyl)-2-phenylacetamide, have shown promise in anticonvulsant activities. A study demonstrated that 1,2,4-triazole derivatives of N-phenylacetamide exhibit superior anticonvulsant activity (Tarikogullari et al., 2010).
• Anticancer Properties: A series of 2-phenoxy-N-phenylacetamides, which are structurally related to this compound, have been synthesized and shown to display moderate cytotoxicity against various human cancer cell lines. Some compounds in this series exhibited potent cell growth inhibitory activity (Shan et al., 2016).

2. Crystallography and Structural Analysis

• Molecular Structure: Studies have examined the structure of compounds like 2,2-Dichloro-N-(3,5-dimethylphenyl)acetamide, revealing insights into their molecular conformation and bonding parameters (Gowda et al., 2007).
• Hydrogen Bonding and Molecular Packing: Investigations into the crystalline structures of related acetamide compounds have provided insights into molecular conformations and interactions, including hydrogen bonding patterns (Gowda et al., 2007).

3. Organic Synthesis and Material Science

• Synthesis of Efaproxiral: Efaproxiral, synthesized from p-hydroxyphenylacetic acid and 3,5-dimethyl-aniline, yields a product structurally related to this compound (Xing-ru, 2007).
• Electroluminescent Materials: Research into novel classes of amorphous molecular materials for electroluminescence has involved compounds related to this compound, demonstrating their potential in organic electroluminescent devices (Doi et al., 2003).